
What is ω-Pentadecalactone?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
13-Hydroxy-oxacyclohexadecan-

2-one

Cat. No.: B8797406 Get Quote

An In-depth Technical Guide to ω-Pentadecalactone for Researchers and Drug Development

Professionals

Introduction
ω-Pentadecalactone, also known as 15-hydroxypentadecanoic acid lactone or Exaltolide®, is a

macrocyclic lactone naturally found in sources like angelica root oil.[1][2] It is widely recognized

for its pleasant, musk-like aroma, which has led to its extensive use as a fragrance ingredient in

cosmetics and perfumes.[3][4] Beyond its olfactory properties, ω-pentadecalactone has

garnered significant attention in the scientific community as a versatile monomer for the

synthesis of biodegradable and biocompatible polyesters.[3][5] These polymers, particularly

poly(ω-pentadecalactone) (PPDL), exhibit promising characteristics for applications in materials

science and drug development, including the formulation of sustained-release drug delivery

systems.[6][7] This technical guide provides a comprehensive overview of ω-pentadecalactone,

focusing on its chemical and physical properties, synthesis of its corresponding polymer, and its

applications relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties
ω-Pentadecalactone is a white, crystalline solid at room temperature with a characteristic

sweet, musky odor.[2][4] Its key chemical and physical properties are summarized in the table

below, providing essential data for its handling, formulation, and analysis.
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Property Value References

Molecular Formula C₁₅H₂₈O₂ [3]

Molecular Weight 240.39 g/mol [3]

CAS Number 106-02-5 [3]

Appearance White solid [3]

Melting Point 34-38 °C [1]

Boiling Point 136-138 °C [3]

Density 0.918 g/mL at 25 °C [1][8]

Solubility

Soluble in alcohol and

dipropylene glycol; Insoluble in

water.

[2]

Flash Point 160 °C (closed cup) [1]

Synthesis of Poly(ω-pentadecalactone)
Poly(ω-pentadecalactone) (PPDL) is primarily synthesized through Ring-Opening

Polymerization (ROP) of the ω-pentadecalactone monomer. This process can be achieved

through various catalytic methods, including enzymatic and metal-catalyzed polymerizations.

Experimental Protocols
Enzymatic ROP offers a green and biocompatible route to PPDL synthesis, often utilizing

lipases as catalysts.

Materials:

ω-Pentadecalactone (monomer)

Immobilized lipase (e.g., Novozym-435, Candida antarctica lipase B)

Toluene (solvent)
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Dry nitrogen atmosphere

Procedure:

In a dried reaction flask equipped with a magnetic stirrer and under a dry nitrogen

atmosphere, dissolve a known quantity of ω-pentadecalactone in toluene.

Add the immobilized lipase to the monomer solution. The enzyme-to-monomer ratio can

be varied to optimize the polymerization.

The reaction mixture is heated to a specific temperature (e.g., 80°C) and stirred for a

designated period (e.g., 6 hours).[3]

After the reaction, the enzyme is removed by filtration.

The polymer is precipitated by adding a non-solvent (e.g., cold methanol), filtered, and

dried under vacuum to yield poly(ω-pentadecalactone).

Metal-based catalysts are also effective for the ROP of ω-pentadecalactone, often leading to

high molecular weight polymers.

Materials:

ω-Pentadecalactone (monomer)

1,4-Butanediol (initiator)

Dibutyltin dilaurate (catalyst)

Procedure:

In a dried round-bottom flask equipped with a calcium chloride tube, combine ω-

pentadecalactone, 1,4-butanediol, and dibutyltin dilaurate.[5]

The molar ratio of monomer to initiator can be adjusted to control the polymer's molecular

weight.[5]
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The reaction mixture is heated to 100°C and maintained at this temperature for an

extended period (e.g., 48 hours) with constant stirring.[5]

After cooling to room temperature, the solidified polymer is obtained and can be purified

by dissolving in a suitable solvent and precipitating in a non-solvent.

Applications in Drug Development
The biodegradable and biocompatible nature of PPDL and its copolymers makes them highly

attractive for various applications in drug development, particularly in the field of drug delivery.

Sustained-Release Nanoparticles
Copolymers of ω-pentadecalactone, such as PEG-poly(ω-pentadecalactone-co-p-dioxanone),

have been successfully formulated into nanoparticles for the sustained release of therapeutic

agents.[6] These nanoparticles can encapsulate drugs and release them over extended

periods, which is particularly beneficial for localized therapies, such as in the treatment of brain

tumors.[6]

Biodegradable Microspheres
Enzymatically synthesized copolymers of ω-pentadecalactone have been used to produce

biodegradable microspheres via an emulsion solvent evaporation method.[9] These

microspheres have the potential to be loaded with drugs for modified-release drug delivery

applications.[9] The surface morphology of these microspheres, which can be smooth or

porous, can be controlled by adjusting manufacturing parameters, offering a way to modulate

drug release kinetics.[9]
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Caption: Workflow for the enzymatic synthesis of poly(ω-pentadecalactone).
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Caption: Workflow for formulating drug-loaded PPDL copolymer nanoparticles.
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Caption: Relationship between ω-pentadecalactone and its applications.

Safety and Toxicology
ω-Pentadecalactone has been reviewed for its safety as a fragrance ingredient.[9] Toxicological

and dermatological data, including acute toxicity, skin irritation, and sensitization, have been

evaluated.[9] It is not considered to be phototoxic or photoallergenic.[6] For detailed safety

information, it is recommended to consult the specific material safety data sheets (MSDS) and

relevant toxicological reviews.

Conclusion
ω-Pentadecalactone is a multifaceted molecule with established use in the fragrance industry

and burgeoning potential in the fields of materials science and drug development. Its ability to

be polymerized into biodegradable and biocompatible polyesters opens up a wide array of

possibilities for creating advanced drug delivery systems and medical devices. The synthetic

versatility of poly(ω-pentadecalactone) and its copolymers allows for the tuning of their

properties to meet specific therapeutic needs. As research in this area continues, ω-

pentadecalactone-based polymers are poised to become increasingly important materials in

the development of innovative healthcare solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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